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Compound of Interest

Compound Name: 2,5-Pyridinedicarboxylic acid

Cat. No.: B142978

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and GHS information for 2,5-
Pyridinedicarboxylic acid (CAS No. 100-26-5), also known as Isocinchomeronic acid. The
information is compiled and presented to meet the needs of laboratory personnel and those
involved in drug development, ensuring safe handling and use of this compound.

GHS Hazard Identification and Classification

2,5-Pyridinedicarboxylic acid is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to irritation of the skin, eyes, and respiratory system.[1][2][3]

Table 1: GHS Classification for 2,5-Pyridinedicarboxylic Acid
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Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2 / 2A

Specific target organ toxicity — Single exposure  Category 3 (Respiratory system)

Acute toxicity, Oral Category 4
Acute aquatic toxicity Category 1
Chronic aquatic toxicity Category 1

Source:[1][3][4][5]
The GHS pictograms associated with these classifications are:

laalt text
laalt text

Signal Word:Warning[2][5]

Hazard Statements:[2][3][4][5]

e H302: Harmful if swallowed.[4]

o H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

e H335: May cause respiratory irritation.[2]

e H410: Very toxic to aquatic life with long lasting effects.[4]

Precautionary Measures and Safe Handling

Adherence to the following precautionary statements is crucial for minimizing risks associated
with handling 2,5-Pyridinedicarboxylic acid.
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Table 2: Precautionary Statements for 2,5-Pyridinedicarboxylic Acid
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[2]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.[1]
Do not eat, drink or smoke
P270 _ _
when using this product.[4]
Use only outdoors or in a well-
P271 _
ventilated area.[1]
Avoid release to the
P273 .
environment.[4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1]
IF SWALLOWED: Call a
POISON CENTER or
Response P301 + P312 L
doctor/physician if you feel
unwell.[4]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[1]
IF INHALED: Remove victim to
fresh air and keep at rest in a
P304 + P340

position comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][2]
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Call a POISON CENTER or

pP312 doctor/physician if you feel
unwell.
P330 Rinse mouth.[4]
If skin irritation occurs: Get
P332 + P313 ) ) )
medical advice/attention.
If eye irritation persists: Get
P337 + P313
medical advice/attention.
Take off contaminated clothing
P362
and wash before reuse.
P391 Collect spillage.[4]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.[1]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1][4]

Source:[1][2][4]

Handling and Storage Procedures

» Handling: Avoid contact with skin and eyes.[1] Do not breathe dust.[1] Do not ingest.[1] Use
only in a well-ventilated area.[1] Wash hands thoroughly after handling.[1]

o Storage: Keep in a dry, cool, and well-ventilated place.[1] Keep the container tightly closed.
[1] Store locked up.[1] Incompatible materials to avoid are strong oxidizing agents.[1]

Emergency Procedures
First-Aid Measures
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Immediate and appropriate first-aid is critical in the event of exposure.

Table 3: First-Aid Measures for 2,5-Pyridinedicarboxylic Acid

Exposure Route

First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothes

and shoes. Get medical attention.[1]

Remove from exposure, lie down. Remove to

Inhalation fresh air. If not breathing, give artificial
respiration. Get medical attention.[1]
Clean mouth with water. Get medical attention.
Ingestion [1] Never give anything by mouth to an

unconscious person.[2]

Source:[1][2]
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Immediate Response First-Aid Actions
P-| Ingestion #-| Rinse mouth with water
Exposurp Occurs Inhalation | Move to fresh air

Seek Medical Attention

=)
Exposure to 2,5-Pyridinedicarboxylic Acid }

<
-4
-

Skin Contact | Wash with soap and water

»-| Eye Contact »-| Rinse with water for 15 mins

Click to download full resolution via product page

Caption: First-aid response workflow for exposure to 2,5-Pyridinedicarboxylic acid.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Specific Hazards: During a fire, hazardous decomposition products such as nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be produced.[1]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation.[1] Use personal protective equipment as
required.[1] Avoid breathing dust.[2]
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+ Environmental Precautions: Do not let the product enter drains.[2]

+ Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[1] Avoid creating dust.[2]

Ensure Area is Safe
(Ventilation, No Ignition Sources)

'

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain the Spill
(Dike if necessary)

:

Clean up Solid Material
(Sweep, do not create dust)

:

Place in Labeled Container
for Hazardous Waste

i

Decontaminate Spill Area

Spill Response Complete
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Click to download full resolution via product page
Caption: Workflow for responding to a spill of 2,5-Pyridinedicarboxylic acid.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to prevent
exposure.

o Engineering Measures: Ensure adequate ventilation, especially in confined areas.[1]
Eyewash stations and safety showers should be close to the workstation location.[1]

» Personal Protective Equipment (PPE):

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

) ] Wear appropriate protective gloves and clothing
Skin and Body Protection )
to prevent skin exposure.

A NIOSH/MSHA or European Standard EN 149
approved respirator should be used if exposure

Respiratory Protection limits are exceeded or if irritation or other
symptoms are experienced. A dust mask of type
N95 (US) is recommended.[5]

Source:[1][5]
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Required PPE

Eye/Face Protection

PPE for Handling 2,5-Pyridinedicarboxylic Acid
Skin Protection

Respiratory Protection

revents eye irritation ~ Prevents skin irritationPrevents respiratory irritation
\

Specific Recommendations

Safety Goggles/Face Shield

Chemical Resistant Gloves & Lab Coat
N95 Dust Mask (or higher)

Click to download full resolution via product page

Caption: Recommended PPE for handling 2,5-Pyridinedicarboxylic acid.

Physical and Chemical Properties

Table 5: Physical and Chemical Properties of 2,5-Pyridinedicarboxylic Acid

Property Value

Molecular Formula C7HsNOa4

Molecular Weight 167.12 g/mol

Appearance Solid

Melting Point 242-247 °C (decomposes)

Flash Point Not applicable
Source:[5]

Stability and Reactivity
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e Reactivity: No known hazardous reactions under normal processing.[1]
o Chemical Stability: Stable under normal conditions.[1]

o Conditions to Avoid: Incompatible products.

e Incompatible Materials: Strong oxidizing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, may produce Nitrogen oxides
(NOx), Carbon monoxide (CO), and Carbon dioxide (CO2).[1]

Toxicological and Ecological Information
Toxicological Information

» Acute Toxicity: Harmful if swallowed.[4]
o Skin Corrosion/Irritation: Causes skin irritation.[1][2]
e Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

o Respiratory Irritation: May cause respiratory irritation.[1][2] The target organ is the respiratory
system.[5]

o Carcinogenicity: There is no information available to indicate that this material is
carcinogenic.

Ecological Information

o Ecotoxicity: Very toxic to aquatic life with long lasting effects.[4] Do not empty into drains.[1]

» Mobility: Is not likely mobile in the environment due to its low water solubility.[1]

Experimental Protocols

Detailed experimental protocols for toxicological and ecological studies are not typically
provided in Safety Data Sheets. The GHS classifications are based on the results of studies
conducted according to standardized guidelines (e.g., OECD Test Guidelines). For specific
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experimental methodologies, researchers should consult relevant toxicological and
ecotoxicological literature and databases.

Disposal Considerations

Waste from residues and unused products should be disposed of in accordance with federal,
state, and local environmental control regulations.[1] Dispose of contents/container to an
approved waste disposal plant.[1][4]

This technical guide is intended to provide comprehensive safety and handling information for
2,5-Pyridinedicarboxylic acid. It is imperative that all users of this chemical are familiar with
its hazards and follow all recommended safety procedures to ensure a safe working
environment. Always refer to the most current Safety Data Sheet (SDS) for this product before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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